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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential safety and logistical information

for N-nitroso-enalapril, a nitrosamine impurity that can form during the synthesis, storage, or

handling of Enalapril.[1] Adherence to these guidelines is critical to minimize exposure risks

and ensure a secure laboratory environment.

N-nitroso-enalapril is regulated by agencies such as the FDA due to the potential health risks

associated with nitrosamines.[1] It is classified as a pharmaceutical-related compound of

unknown potency.[2] The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-
enalapril of 1500 ng/day.[3]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety data.
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Parameter Value Source

Acceptable Intake (AI) Limit 1500 ng/day U.S. FDA[3]

Personal Protective Equipment (PPE)
The primary defense against exposure to N-nitroso-enalapril is the consistent and correct use

of personal protective equipment. The following PPE is mandatory when handling this

compound.

PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[2][4] A face shield

should be worn if there is a risk

of splashing.[4]

To protect eyes from dust

particles and splashes.

Skin Protection

Gloves: Chemical-

impermeable gloves, such as

nitrile or butyl rubber.[4]

Gloves must be inspected prior

to use.[2] Wash hands

thoroughly after handling.[2][5]

Clothing: Wear a lab coat or

fire/flame resistant and

impervious clothing.[2]

To prevent direct skin contact

with the compound.

Respiratory Protection

If adequate local exhaust

ventilation is not available or if

an exposure assessment

indicates a risk, use a self-

contained breathing apparatus

or an approved respirator.[6][7]

To prevent inhalation of dust or

aerosols.
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A systematic approach to handling and disposal is crucial for laboratory safety and regulatory

compliance.

Step-by-Step Handling Protocol
Preparation:

Read and understand the Safety Data Sheet (SDS) before working with N-nitroso-
enalapril.[5]

Ensure a well-ventilated work area, such as a chemical fume hood.[2][5]

Assemble all necessary PPE and handling equipment, including spill kits.[5]

Handling:

Avoid all personal contact, including inhalation of dust.[8]

Wear appropriate protective clothing to prevent skin exposure.[8]

Minimize the generation of dust during handling and cleanup.[2]

Keep containers tightly closed when not in use.[2]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

Remove contaminated clothing.[2]

Eye Contact: Rinse eyes with pure water for at least 15 minutes.[2]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]
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Proper disposal of N-nitroso-enalapril and any contaminated materials is essential to prevent

environmental contamination.

Waste Categorization: Unused or expired N-nitroso-enalapril should be treated as

hazardous chemical waste.

Disposal Method: The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2] Alternatively, excess and expired materials should be offered to

a licensed hazardous material disposal company.[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the

disposal of this material are strictly followed.[2]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for safely handling N-nitroso-enalapril,
from preparation to disposal.
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Preparation
- Review SDS

- Verify Ventilation
- Don PPE

Handling
- Minimize Dust
- Avoid Contact

- Keep Containers Closed

Exposure Event?

First Aid Procedures
- Skin: Wash
- Eyes: Rinse

- Inhalation: Fresh Air
- Ingestion: Seek Medical Aid

Yes

Decontamination & Cleanup
- Use Spill Kit

- Avoid Dust Generation

No

Waste Disposal
- Segregate as Hazardous Waste

- Use Licensed Disposal Company

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-nitroso-enalapril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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